Cas no 952968-55-7 (N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,5-dimethylbenzamide)

• Product Name: N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,5-dimethylbenzamide
• CAS No: 952968-55-7
• MF: C₂₂H₂₀N₄O₂
• MW: 372.419804573059
• CID: 6274976
• PubChem ID: 16885819
• Update Time: 2025-05-24

N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,5-dimethylbenzamide
• N-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-3,5-dimethylbenzamide
• AKOS024489069
• VU0628915-1
• F5014-0053
• N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3,5-dimethylbenzamide
• 952968-55-7
• N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,5-dimethylbenzamide

• Inchi： 1S/C22H20N4O2/c1-14-9-15(2)11-17(10-14)22(27)23-18-6-4-5-16(12-18)19-13-26-20(24-19)7-8-21(25-26)28-3/h4-13H,1-3H3,(H,23,27)
• InChI Key： IJEGQMQFKHMGMT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=NC(=CN2N=1)C1C=CC=C(C=1)NC(C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 372.15862589g/mol
• Monoisotopic Mass: 372.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.5Ų

Additional information on N-(3-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3,5-dimethylbenzamide

Comprehensive Overview of N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,5-dimethylbenzamide (CAS No. 952968-55-7)

N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,5-dimethylbenzamide (CAS No. 952968-55-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazo[1,2-b]pyridazine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its role as a kinase inhibitor, a topic that aligns with current trends in precision medicine and targeted cancer therapies.

The molecular structure of N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,5-dimethylbenzamide features a methoxy-substituted imidazopyridazine core linked to a 3,5-dimethylbenzamide moiety. This configuration is critical for its interaction with specific biological targets, such as protein kinases, which are often implicated in cellular signaling pathways. The compound’s CAS No. 952968-55-7 serves as a unique identifier in chemical databases, facilitating its study in drug discovery pipelines.

In recent years, the scientific community has explored the potential of imidazo[1,2-b]pyridazine derivatives in addressing unmet medical needs, such as resistant cancers and inflammatory diseases. Searches for "kinase inhibitors for cancer treatment" or "small molecule therapeutics" frequently highlight the relevance of compounds like N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,5-dimethylbenzamide. Its mechanism of action, which involves modulating enzymatic activity, makes it a promising candidate for further preclinical evaluation.

From a synthetic chemistry perspective, the preparation of CAS No. 952968-55-7 involves multi-step organic reactions, including palladium-catalyzed cross-coupling and amide bond formation. These methods are widely discussed in forums and publications focusing on medicinal chemistry optimization. The compound’s lipophilicity and molecular weight are also key parameters evaluated in drug design, as they influence bioavailability and pharmacokinetics.

Another area of interest is the compound’s potential application in neurodegenerative disease research. Given the rising prevalence of conditions like Alzheimer’s and Parkinson’s, searches for "small molecules targeting neuroinflammation" have increased. While N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,5-dimethylbenzamide is not yet clinically approved, its structural analogs have shown promise in preclinical models of neuroprotection.

In summary, N-(3-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3,5-dimethylbenzamide (CAS No. 952968-55-7) represents a compelling subject for ongoing research in drug development. Its versatility as a kinase modulator and its relevance to precision medicine underscore its importance in modern pharmacology. As the scientific community continues to explore its applications, this compound may pave the way for innovative therapies in oncology and beyond.